Breath Test Discrimination in Galactosemia
In a clinical breath test assay, D-Galactose-13C-1 enables the discrimination of galactosemic children from healthy controls with a quantitative, non-overlapping range of cumulative 13C recovery. The assay relies on the selective detection of 13CO2 derived from the C-1 position of the labeled galactose [1]. Unlabeled galactose cannot provide this isotopic signal, and the use of uniformly labeled galactose would measure oxidation of all carbon atoms, potentially masking the specific metabolic block at the GALT enzyme step [2].
| Evidence Dimension | Cumulative Percentage of Administered 13C Recovered as 13CO2 (CUMPCD) over 120 minutes |
|---|---|
| Target Compound Data | Galactosemic children: 0.03% at 30 min to 1.67% at 120 min; Healthy children: 0.4% at 30 min to 5.58% at 120 min |
| Comparator Or Baseline | Baseline (Unlabeled D-Galactose): No 13C signal detectable, making discrimination impossible. |
| Quantified Difference | 3.34-fold difference in maximum cumulative 13C recovery at 120 minutes between healthy and affected cohorts (5.58% vs 1.67%), with non-overlapping ranges enabling diagnostic classification. |
| Conditions | Oral administration of 7 mg/kg of 1-13C-galactose; exhaled air samples collected at 0, 30, 60, and 120 minutes; 13CO2/12CO2 molar ratios quantified by gas-isotope-ratio mass spectrometry [1]. |
Why This Matters
This quantitative, position-specific breath test provides a rapid, non-invasive method for assessing total body galactose oxidation capacity and discriminating GALT-deficient individuals, a capability unachievable with unlabeled or uniformly labeled galactose.
- [1] Resende-Campanholi DR, Porta G, Ferri PM, et al. Galactose oxidation using 13C in healthy and galactosemic children. Braz J Med Biol Res. 2015 Mar;48(3):280-5. doi: 10.1590/1414-431X20144362 View Source
- [2] Wehrli SL, Berry GT, Segal S. Metabolism of 13C galactose by lymphoblasts from patients with galactosemia determined by NMR spectroscopy. Mol Genet Metab. 2002 Dec;77(4):296-303. doi: 10.1016/s1096-7192(02)00177-4 View Source
